2-(2,6-dichlorophenoxy)propanohydrazide

• IUPAC Name: 2-(2,6-dichlorophenoxy)propanehydrazide
• InChI: InChI=1S/C9H10Cl2N2O2/c1-5(9(14)13-12)15-8-6(10)3-2-4-7(8)11/h2-5H,12H2,1H3,(H,13,14)
• InChI Key: CIGYKZDNSRTXJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NN)OC1=C(C=CC=C1Cl)Cl
• Molecular Formula: C9H10Cl2N2O2
• DSSTOX Substance ID: DTXSID501244870
• Molecular Weight: 249.09 g/mol
• CAS RN: 588677-36-5

Description

2-(2,6-dichlorophenoxy)propanohydrazide, commonly known as DCPH, is a synthetic compound that belongs to the family of hydrazides. It has gained significant attention in the scientific community due to its potential applications in various fields, including agriculture, medicine, and material science.

Scientific Research Applications

DCPH has been extensively studied for its potential applications in agriculture. It has been found to possess herbicidal properties and can effectively control weeds in crops such as maize, soybean, and cotton. DCPH works by inhibiting the activity of an enzyme called acetohydroxyacid synthase, which is essential for the biosynthesis of branched-chain amino acids in plants. This leads to the accumulation of toxic intermediates and eventually causes the death of the plant.
In addition to its use in agriculture, DCPH has also been investigated for its potential medical applications. It has been found to exhibit antitumor activity and can induce apoptosis in cancer cells. DCPH works by activating the mitochondrial pathway of apoptosis, which leads to the release of cytochrome c and the activation of caspases. This ultimately results in the death of the cancer cells.

Mechanism of Action

DCPH exerts its effects by inhibiting the activity of acetohydroxyacid synthase, which is a key enzyme in the biosynthesis of branched-chain amino acids in plants. DCPH binds to the active site of the enzyme and prevents it from functioning properly. This leads to the accumulation of toxic intermediates, which eventually causes the death of the plant.
In cancer cells, DCPH activates the mitochondrial pathway of apoptosis. It does so by causing the release of cytochrome c from the mitochondria, which in turn activates caspases. These caspases then cleave various cellular proteins, leading to the death of the cancer cells.
Biochemical and Physiological Effects
DCPH has been found to have several biochemical and physiological effects. In plants, it inhibits the biosynthesis of branched-chain amino acids, which are essential for protein synthesis and cell growth. This leads to the death of the plant.
In cancer cells, DCPH induces apoptosis by activating the mitochondrial pathway. This leads to the death of the cancer cells.

Advantages and Limitations for Lab Experiments

DCPH has several advantages for lab experiments. It is a relatively simple compound to synthesize and can be easily purified. It is also stable under normal laboratory conditions and can be stored for extended periods without degradation.
One limitation of DCPH is that it is highly toxic and must be handled with care. It is also relatively expensive compared to other herbicides and may not be cost-effective for large-scale agricultural applications.

Future Directions

There are several future directions for research on DCPH. One area of interest is the development of more potent and selective inhibitors of acetohydroxyacid synthase. This could lead to the development of more effective herbicides with fewer side effects.
Another area of interest is the investigation of DCPH's potential as an antitumor agent. Further studies could help to elucidate the molecular mechanisms underlying its antitumor activity and identify potential targets for drug development.
In conclusion, DCPH is a synthetic compound with potential applications in agriculture and medicine. Its mechanism of action involves the inhibition of acetohydroxyacid synthase in plants and the activation of the mitochondrial pathway of apoptosis in cancer cells. While DCPH has several advantages for lab experiments, it is also highly toxic and relatively expensive. Future research on DCPH could lead to the development of more effective herbicides and antitumor agents.

Synthesis Methods

DCPH can be synthesized through the reaction of 2,6-dichlorophenol with propionyl chloride in the presence of sodium hydroxide. The resulting product is then reacted with hydrazine hydrate to yield DCPH. The chemical structure of DCPH is shown below.